2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide

• IUPAC Name: 2-[[2-[(3-chlorophenyl)methylsulfanyl]acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H21ClN2O2S/c1-13(2)21-19(24)16-8-3-4-9-17(16)22-18(23)12-25-11-14-6-5-7-15(20)10-14/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: COEPKRMYLQBATI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol

Description

2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a potent inhibitor of the protein kinase BTK, which plays a crucial role in the development and progression of various cancers and autoimmune diseases.

Mechanism of Action

2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide exerts its pharmacological effects by inhibiting the activity of the protein kinase BTK. BTK plays a crucial role in B-cell receptor signaling, which is essential for the survival and proliferation of B-cells. By inhibiting BTK, 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide blocks B-cell activation and proliferation, leading to the suppression of the immune response. This mechanism of action makes 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide a potential therapeutic agent for various autoimmune disorders and B-cell malignancies.
Biochemical and Physiological Effects:
2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been shown to exhibit potent BTK inhibition, resulting in the suppression of B-cell signaling and proliferation. Moreover, 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been shown to induce apoptosis in B-cell malignancies, making it a promising candidate for cancer therapy. In addition, 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been shown to modulate the immune response, leading to the suppression of inflammation and autoimmune disorders.

Advantages and Limitations for Lab Experiments

2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide is a potent and specific inhibitor of BTK, making it a valuable tool for studying B-cell signaling and function. Moreover, 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been shown to enhance the efficacy of other anticancer agents, making it a promising candidate for combination therapy. However, the synthesis of 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide is a complex process that requires expertise in synthetic chemistry. Moreover, the use of 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide in clinical trials is still in the early stages, and its long-term safety and efficacy are yet to be established.

Future Directions

The potential therapeutic applications of 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide are vast, and several research directions are currently being pursued. One promising avenue of research is the development of combination therapies that include 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide and other anticancer agents. Moreover, the use of 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide in the treatment of autoimmune disorders and inflammatory diseases is an area of active research. Finally, the development of novel BTK inhibitors with improved pharmacological properties is an ongoing research direction that holds significant promise for the future.

Scientific Research Applications

2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including B-cell malignancies, autoimmune disorders, and inflammatory diseases. Preclinical studies have shown that 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide exhibits potent BTK inhibition, resulting in the suppression of B-cell signaling and proliferation. Moreover, 2-({[(3-chlorobenzyl)thio]acetyl}amino)-N-isopropylbenzamide has been shown to enhance the efficacy of other anticancer agents, making it a promising candidate for combination therapy.